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Compound of Interest

Compound Name: Diethylamine-d11

CAS No.: 1173019-51-6

Cat. No.: B1427027

Get Quote

)

Executive Summary & Core Directive
Diethylamine-d11 (CAS: 1173019-51-6) is the fully deuterated isotopologue of diethylamine.

[1] While used primarily as an NMR solvent or metabolic tracer, it retains the aggressive

hazardous profile of its non-deuterated parent.[2]

The Directive: Treat Diethylamine-d11 as RCRA U-Listed Waste (U054 equivalent).[1]

Although the EPA RCRA lists specifically cite the CAS for non-deuterated diethylamine (109-

89-7), regulatory auditors and disposal facilities universally apply the "Parent Compound Rule"

for isotopologues.[2] You must manage this substance as Ignitable (D001) and Corrosive

(D002) hazardous waste.[1]

Immediate Action Required:

Segregate from all oxidizing agents and acids immediately.[1]

Label clearly as "Flammable" and "Corrosive."[1][3]
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Prohibit mixing with nitrate/nitrite sources to prevent the formation of carcinogenic N-

nitrosodiethylamine-d10.[1]

Physicochemical Hazard Profile
To ensure safe handling, the physical properties of the deuterated compound should be

assumed to mirror the parent compound closely, with slight variations due to the kinetic isotope

effect.[2]

Property Data (Parent/d11 Estimate) Operational Implication

Flash Point -23°C (-9°F)

Extreme Fire Hazard. Vapors

can travel to ignition sources

and flash back.[1][4][5] Use

only in spark-proof hoods.[1]

Boiling Point 55°C

High volatility.[1] Pressure

buildup in sealed waste

containers is a risk in warm

environments.[1]

pH > 12 (Strongly Alkaline)

Corrosive. Causes immediate,

severe burns to skin and eyes.

[1][2] Attacks plastics and

rubbers.[1][6]

Vapor Density 2.5 (Air = 1.[1]0)

Vapors are heavier than air

and will accumulate in low-

lying areas (sumps, drains).[1]

[2]

Odor Threshold ~0.1 ppm (Ammoniacal)

Olfactory fatigue occurs

quickly.[1] Do not rely on smell

for leak detection.[1]

Critical Incompatibilities & Mechanism
Understanding why certain segregations are necessary is vital for maintaining scientific integrity

in the lab.
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The Nitrosamine Hazard (Carcinogenicity)
Mechanism: Secondary amines like Diethylamine-d11 react with nitrosating agents (nitrites,

nitrous acid, nitrogen oxides) via electrophilic substitution.[1][2]

Result: Formation of N-Nitrosodiethylamine (NDEA), a potent carcinogen.[1][2][7] Protocol:
NEVER dispose of Diethylamine-d11 in waste streams containing nitric acid, metal nitrates, or
sodium nitrite.[2]

The Exothermic Neutralization Risk
Mechanism: Rapid protonation of the amine by strong acids releases significant enthalpy.

Result: Uncontrolled boiling, vaporization of the solvent, and potential vessel rupture.[2]
Protocol: Do not attempt to "neutralize" this waste in the lab. Submit as pure waste stream.[1]

Step-by-Step Disposal Protocol
Phase 1: Waste Characterization & Segregation[1]

Identify Purity: Determine if the waste is pure Diethylamine-d11 (e.g., expired stock) or a

mixture (e.g., NMR tube contents).[1][2]

Select Stream:

Stream A (Pure/High Concentration): Segregate into a dedicated "Organic Alkali/Amine"

waste container.[1]

Stream B (Trace in Solvent): If dissolved in Methanol/DMSO, ensure the total mixture pH

is compatible with the "Flammable Solvents" stream.

Container Selection: Use Glass or Polyethylene (HDPE).[1] Avoid metal containers

(aluminum/zinc) as alkaline amines can react to release hydrogen gas (explosion hazard).[1]

Phase 2: Packaging & Labeling[1]
Venting: Use a vented cap if the waste will be stored for >24 hours to prevent pressure

buildup from volatility.[1]

Labeling:
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Primary Name: Diethylamine-d11.[1]

Constituents: 99% Deuterated Diethylamine.[1]

Hazard Checkboxes: [x] Flammable [x] Corrosive [x] Toxic.[1][5]

RCRA Codes: Write D001, D002, U054 clearly on the tag.[2]

Phase 3: Final Disposal (Vendor Handoff)
Do not treat on-site.[1] The preferred method is Fuel Blending/Incineration at a permitted TSDF

(Treatment, Storage, and Disposal Facility).[1][2]

Why Incineration? The high nitrogen content requires high-temperature destruction to

prevent NOx emissions, which professional facilities manage via scrubbers.[2]

Visual Workflow: Disposal Decision Tree
The following diagram outlines the logical flow for determining the correct disposal path for

Diethylamine-d11, ensuring compliance and safety.
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Diethylamine-d11 Waste Generated

Is the waste Pure (>90%) 
or a Mixture?

Classify as U054 (P-Listed equivalent)
Stream: Organic Alkaline

Pure

Check Contaminants:
Any Oxidizers or Acids?

Mixture

Select HDPE or Glass Container
(NO Metal Cans)

Label: Flammable, Corrosive
Codes: D001, D002, U054

Ship to TSDF for Incineration

CRITICAL STOP:
Do NOT Mix. 

Separate Streams.

Yes (Nitrates/Acids)

Is solvent Flammable
(e.g., MeOH, DMSO)?

No

Dispose in General 
Flammable Solvents (High pH)

Organic Matrix

Dispose in Basic 
Aqueous Waste (pH > 12)

Aqueous Matrix

Click to download full resolution via product page

Figure 1: Decision logic for the segregation and containerization of Diethylamine-d11 waste

streams.

Emergency Procedures (Spill Response)
In the event of a spill outside of a fume hood:

Evacuate: Immediate area. The flash point is -23°C; vapors are explosive.[1]
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PPE: Wear Butyl rubber or Silver Shield® gloves.[1] Nitrile gloves degrade rapidly upon

contact with diethylamine.[1]

Absorb: Use Vermiculite or Dry Sand.[1]

Contraindication: Do NOT use sawdust or paper towels.[1] The reaction with cellulose can

be exothermic and lead to spontaneous ignition.

Disposal of Cleanup Material: Treat the used absorbent as hazardous solid waste

(D001/D002).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Page loading... [guidechem.com]

2. Waste Code [rcrainfo.epa.gov]

3. nj.gov [nj.gov]

4. cdhfinechemical.com [cdhfinechemical.com]

5. fishersci.com [fishersci.com]

6. Diethylamine | (C2H5)2NH | CID 8021 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.guidechem.com/encyclopedia/diethylamine-d11-dic1573213.html
https://www.guidechem.com/encyclopedia/diethylamine-d11-dic1573213.html
https://www.guidechem.com/encyclopedia/diethylamine-d11-dic1573213.html
https://www.guidechem.com/encyclopedia/diethylamine-d11-dic1573213.html
https://www.guidechem.com/encyclopedia/diethylamine-d11-dic1573213.html
https://www.guidechem.com/encyclopedia/diethylamine-d11-dic1573213.html
https://www.guidechem.com/encyclopedia/diethylamine-d11-dic1573213.html
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.guidechem.com/encyclopedia/diethylamine-d11-dic1573213.html
https://www.guidechem.com/encyclopedia/diethylamine-d11-dic1573213.html
https://www.cdc.gov/niosh/npg/npgd0208.html
https://www.guidechem.com/encyclopedia/diethylamine-d11-dic1573213.html
https://www.guidechem.com/encyclopedia/diethylamine-d11-dic1573213.html
https://www.guidechem.com/encyclopedia/diethylamine-d11-dic1573213.html
https://nj.gov/health/eoh/rtkweb/documents/fs/0690.pdf
https://www.guidechem.com/encyclopedia/diethylamine-d11-dic1573213.html
https://www.benchchem.com/product/b1427027?utm_src=pdf-custom-synthesis#bc-rfq
https://www.guidechem.com/encyclopedia/diethylamine-d11-dic1573213.html
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://nj.gov/health/eoh/rtkweb/documents/fs/0690.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1382150817_Diethylamine-CASNO-109-89-7-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=D461&productDescription=DIETHYLAMINE+REAGENT+1L&vendorId=VN00033897&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Diethylamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1427027?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. pdf.benchchem.com [pdf.benchchem.com]

To cite this document: BenchChem. [Operational Guide: Safe Handling and Disposal of
Diethylamine-d11]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1427027/docs#operational-guide-safe-handling-and-
disposal-of-diethylamine-d11]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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